Cas no 1208964-82-2 (N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide)

• Product Name: N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide
• CAS No: 1208964-82-2
• MF: C₁₆H₂₀N₄O₃S₂
• MW: 380.485000610352
• CID: 5841236
• PubChem ID: 45553611
• Update Time: 2025-05-26

N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]pyrazine-2-carboxamide
• N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide
• F5831-0418
• N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)pyrazine-2-carboxamide
• VU0521844-1
• AKOS024520070
• 1208964-82-2

• Inchi： 1S/C16H20N4O3S2/c21-16(14-12-17-8-9-18-14)19-7-6-13-4-1-2-10-20(13)25(22,23)15-5-3-11-24-15/h3,5,8-9,11-13H,1-2,4,6-7,10H2,(H,19,21)
• InChI Key： VXDMBVUPJWGHEU-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2CCCCN2S(C2SC=CC=2)(=O)=O)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 380.09768286g/mol
• Monoisotopic Mass: 380.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 129Ų

Additional information on N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide

Comprehensive Overview of N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide (CAS No. 1208964-82-2)

The compound N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide (CAS No. 1208964-82-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, combines a thiophene-sulfonyl moiety with a piperidine ring and a pyrazine-carboxamide group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and personalized therapeutics.

One of the key reasons for the rising interest in N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide is its structural versatility. The presence of both thiophene and pyrazine rings offers a robust scaffold for interactions with various biological targets. This has led to its exploration in the context of enzyme inhibition and receptor modulation, topics that are frequently searched in academic and industrial databases. The compound's CAS No. 1208964-82-2 is often used as a reference in patent literature and scientific publications, highlighting its relevance in cutting-edge research.

In recent years, the pharmaceutical industry has seen a surge in inquiries about small-molecule inhibitors and heterocyclic compounds, both of which are closely related to N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide. This trend reflects the broader shift toward targeted therapies and the need for molecules with high specificity and low off-target effects. The compound's sulfonyl group, in particular, is a focal point for researchers studying protein-protein interactions and signal transduction pathways, areas that dominate current biomedical discussions.

Another aspect driving the popularity of CAS No. 1208964-82-2 is its potential role in addressing unmet medical needs. For instance, the piperidine moiety is a common feature in many CNS-active drugs, sparking curiosity about its applicability in neurological disorders. Meanwhile, the pyrazine-carboxamide segment has been linked to anti-inflammatory and antimicrobial properties, making it a candidate for multifunctional drug design. These attributes resonate with the increasing public and scientific interest in multi-target therapeutics and combination therapies.

From a synthetic chemistry perspective, N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide presents intriguing challenges and opportunities. The integration of thiophene-2-sulfonyl and piperidin-2-yl groups requires sophisticated synthetic strategies, which are often discussed in forums and publications focused on organic synthesis and method development. This has made the compound a case study for advanced catalytic reactions and stereoselective transformations, topics that are highly searched by chemists and students alike.

In conclusion, N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}pyrazine-2-carboxamide (CAS No. 1208964-82-2) stands out as a molecule of significant scientific and therapeutic potential. Its unique structural composition, combined with its relevance to contemporary research trends, ensures its continued prominence in the chemical and pharmaceutical landscapes. As the demand for innovative drug candidates grows, this compound is likely to remain a key player in the quest for next-generation therapeutics.